Cas no 106723-73-3 (2-Thiophenecarboxylic acid, 3-(2-acetyl-1H-pyrrol-1-yl)-, methyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 3-(2-acetyl-1H-pyrrol-1-yl)-, methyl ester
• CAS No: 106723-73-3
• MF: C₁₂H₁₁NO₃S
• MW: 249.285641908646
• CID: 1178374
• PubChem ID: 21792092
• Update Time: 2025-04-20

2-Thiophenecarboxylic acid, 3-(2-acetyl-1H-pyrrol-1-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-(2-acetyl-1H-pyrrol-1-yl)-, methyl ester
• methyl 3-(2-acetylpyrrol-1-yl)thiophene-2-carboxylate
• DTXSID10618130
• 106723-73-3
• Methyl 3-(2-acetyl-1H-pyrrol-1-yl)thiophene-2-carboxylate

• Inchi： 1S/C12H11NO3S/c1-8(14)9-4-3-6-13(9)10-5-7-17-11(10)12(15)16-2/h3-7H,1-2H3
• InChI Key： RNOCXTVNDLSIDJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)N1C=CC=C1C(C)=O

Computed Properties

• Exact Mass: 249.04603
• Monoisotopic Mass: 249.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• PSA: 48.3